Cas no 2416218-07-8 (rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid)
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid
- EN300-26666765
- 2416218-07-8
-
- MDL: MFCD32668737
- Inchi: 1S/C6H11NO4/c8-4-3-7-2-1-6(4,11)5(9)10/h4,7-8,11H,1-3H2,(H,9,10)/t4-,6+/m1/s1
- InChI Key: YGJXQYYVIVJLFV-XINAWCOVSA-N
- SMILES: O[C@@]1(C(=O)O)CCNC[C@H]1O
Computed Properties
- Exact Mass: 161.06880783g/mol
- Monoisotopic Mass: 161.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 89.8Ų
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26666765-1g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 1g |
$1357.0 | 2023-09-12 | ||
| Enamine | EN300-26666765-5g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 5g |
$3935.0 | 2023-09-12 | ||
| Enamine | EN300-26666765-10g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 10g |
$5837.0 | 2023-09-12 | ||
| Enamine | EN300-26666765-0.05g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 0.05g |
$1140.0 | 2025-03-20 | |
| Enamine | EN300-26666765-0.1g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 0.1g |
$1195.0 | 2025-03-20 | |
| Enamine | EN300-26666765-0.25g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 0.25g |
$1249.0 | 2025-03-20 | |
| Enamine | EN300-26666765-0.5g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 0.5g |
$1302.0 | 2025-03-20 | |
| Enamine | EN300-26666765-1.0g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 1.0g |
$1357.0 | 2025-03-20 | |
| Enamine | EN300-26666765-2.5g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 2.5g |
$2660.0 | 2025-03-20 | |
| Enamine | EN300-26666765-5.0g |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid |
2416218-07-8 | 95.0% | 5.0g |
$3935.0 | 2025-03-20 |
rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid
Introduction to Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic Acid (CAS No. 2416218-07-8)
Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid (CAS No. 2416218-07-8) is a significant compound in the field of chemical and biomedical research. This compound, characterized by its unique stereochemistry, has garnered considerable attention due to its potential applications in drug development and molecular biology. The precise stereochemical configuration of this molecule, specifically the (3R,4S) arrangement, makes it a valuable scaffold for exploring new pharmacological pathways.
The compound’s structure is derived from piperidine, a six-membered heterocyclic amine that is widely present in numerous bioactive molecules. The presence of two hydroxyl groups at the 3 and 4 positions introduces additional functional diversity, enabling various chemical modifications and interactions with biological targets. This structural feature has made Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid a subject of intense study in medicinal chemistry.
In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The stereochemistry of Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid plays a crucial role in determining its biological activity. Research has shown that the (3R,4S) configuration can significantly influence the compound’s interactions with enzymes and receptors, making it a promising candidate for targeted therapeutic interventions.
One of the most compelling aspects of Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid is its potential in the synthesis of novel drug candidates. Its piperidine backbone is a common motif in many pharmacologically active compounds, and the hydroxyl groups provide sites for further functionalization. This flexibility allows chemists to design derivatives with specific biological properties tailored to particular therapeutic needs.
The compound has been extensively studied in vitro for its pharmacological properties. Initial studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in metabolic pathways. These interactions suggest that Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid could be a valuable starting point for developing new treatments for metabolic disorders and other diseases.
Moreover, the synthesis of Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid has been optimized using advanced synthetic techniques. The stereochemical purity of the compound is crucial for its biological activity, and modern synthetic methods ensure high yields and enantiomeric excess. These advancements have made it more feasible to produce this compound on a larger scale for both research and potential clinical applications.
In conclusion, Rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid (CAS No. 2416218-07-8) represents a significant advancement in the field of chemical and biomedical research. Its unique stereochemistry and functional groups make it a versatile scaffold for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.
2416218-07-8 (rac-(3R,4S)-3,4-dihydroxypiperidine-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)